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Compound of Interest

Compound Name:
2-Chloro-4-fluoro-5-nitrobenzoic

acid

Cat. No.: B051641 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-4-fluoro-5-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-chloro-4-fluoro-5-
nitrobenzoic acid (CAS No. 114776-15-7), a compound often utilized as a pharmaceutical

intermediate.[1] Adherence to these guidelines is crucial for minimizing risks and ensuring a

safe laboratory environment.

Hazard Identification and Classification
2-Chloro-4-fluoro-5-nitrobenzoic acid is classified as a hazardous substance. The primary

hazards associated with this chemical are:

Skin Irritation: Causes skin irritation (H315).[2][3]

Serious Eye Irritation: Causes serious eye irritation (H319).[2][3]

Respiratory Irritation: May cause respiratory irritation (H335).[2][3]

The signal word for this chemical is "Warning".[2][3]
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Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-chloro-4-fluoro-5-
nitrobenzoic acid is provided in the table below.

Property Value Source

Molecular Formula C7H3ClFNO4 [2][4]

Molecular Weight 219.55 g/mol [2][4]

Physical State Solid, Powder, Crystals [5]

Color White to Yellow [5]

Melting Point 126°C (lit.) [5]

Solubility Soluble in methanol [1][5]

Vapor Pressure 6.08E-06 mmHg at 25°C [5]

Toxicological Information
Detailed quantitative toxicological data for 2-chloro-4-fluoro-5-nitrobenzoic acid is limited.

However, the primary toxicological concerns are related to its irritant properties.
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Toxicological Endpoint Finding Classification

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available Not classified

Skin Corrosion/Irritation Causes skin irritation Skin Irrit. 2

Serious Eye Damage/Irritation Causes serious eye irritation Eye Irrit. 2

Respiratory or Skin

Sensitization
No data available Not classified

Germ Cell Mutagenicity No data available Not classified

Carcinogenicity No data available Not classified

Reproductive Toxicity No data available Not classified

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation STOT SE 3

Specific Target Organ Toxicity

(Repeated Exposure)
No data available Not classified

Aspiration Hazard Not applicable (Solid) Not classified

Experimental Protocols: Safe Handling and Storage
The following protocols are based on standard best practices for handling hazardous chemicals

and information extracted from safety data sheets.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[3][6]

Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation location.[6][7]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 2-chloro-4-fluoro-
5-nitrobenzoic acid:

PPE Type Specification Rationale

Eye/Face Protection
Chemical safety goggles

and/or a face shield.

Protects against splashes and

dust that can cause serious

eye irritation.[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat or

disposable gown, and closed-

toe shoes.

Prevents skin contact which

may cause irritation.[6]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge is

recommended if ventilation is

inadequate or when handling

large quantities.

Minimizes the inhalation of

dust, which can cause

respiratory irritation.[6]

Handling Procedures
Avoid all personal contact, including the inhalation of dust.[8]

Avoid the formation and accumulation of dust.[9]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep containers tightly closed when not in use.[6]

Storage Procedures
Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[3][4]

Store locked up.[3][5]
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Incompatible Materials: Strong oxidizing agents, strong acids.[7]

Emergency Procedures
First-Aid Measures
The following first-aid measures should be taken in case of exposure:

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if you

feel unwell.[2][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2] If skin irritation

occurs, get medical advice/attention.[2] Take off

contaminated clothing and wash it before reuse.

[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[2][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4.2). Avoid breathing dust and contact with skin and eyes.

[8][9]

Environmental Precautions: Prevent the product from entering drains.[9]
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Containment and Cleanup: Use dry clean-up procedures to avoid generating dust. Sweep

up, shovel, or vacuum the spilled material and place it into a suitable, labeled container for

disposal.[8][9] Wash the affected area with large amounts of water.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: The material is not combustible, but containers may burn.[8] Thermal

decomposition can lead to the release of irritating gases and vapors, including carbon

monoxide, carbon dioxide, nitrogen oxides, hydrogen fluoride, and hydrogen chloride gas.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[5] It is recommended to use a licensed professional waste disposal service.[9] Do not allow

the product to enter drains.[9]

Visualization of Safety Protocols
Risk Assessment and Control Workflow
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Risk Assessment and Control Workflow

Risk Assessment

Control Measures

Identify Hazards
(Skin/Eye/Respiratory Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal)

Assess Risks to Personnel

Implement Engineering Controls
(Fume Hood, Eyewash Station)

Mitigate

Establish Safe Work Practices
(SOPs, Training)

Mandate Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling

Proceed with Caution

Click to download full resolution via product page

Caption: Workflow for assessing and controlling risks associated with handling the chemical.
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First-Aid Response Process

First-Aid Response for Exposure

Exposure Route

Exposure Event

Inhalation Skin Contact Eye Contact

Move to Fresh Air Wash with Soap and Water Rinse with Water (15 min)

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Caption: Decision process for first-aid response following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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